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Introduction
Licoagrochalcone B is a flavonoid compound that has garnered significant interest within the

scientific community for its diverse pharmacological activities. Extracted from the roots of

licorice plants of the Glycyrrhiza species, this natural product has demonstrated potent anti-

inflammatory, anti-cancer, and neuroprotective properties. Its mechanisms of action are

multifaceted, involving the modulation of key signaling pathways implicated in various disease

processes. This technical guide provides an in-depth overview of Licoagrochalcone B,

focusing on its commercial availability, purity, and the experimental protocols used to elucidate

its biological functions. This document is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug discovery and development.

Commercial Suppliers and Purity
For researchers and developers, sourcing high-quality Licoagrochalcone B is a critical first

step. A variety of chemical suppliers offer this compound, typically with purities suitable for in

vitro and in vivo studies. The table below summarizes some of the commercially available

options. It is important to note that availability and purity may vary, and it is always

recommended to request a certificate of analysis from the supplier.
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Supplier Catalog Number Purity
Available
Quantities

MedKoo Biosciences 598831 >98%
Custom synthesis

(minimum 1g)[1]

BOC Sciences NP0992 >98% 10 mg[2]

Chengdu Biopurify

Phytochemicals Ltd.
98%

10mg, 20mg, 50mg,

100mg

Kebeilai

Pharmaceutical

Biotech Co., Ltd

98% 1g, 100g, 1kg

Universal Biologicals - High Purity -[3]

Core Signaling Pathways Modulated by
Licoagrochalcone B
Licoagrochalcone B exerts its biological effects by interacting with several key intracellular

signaling pathways. Understanding these pathways is crucial for elucidating its therapeutic

potential.

Inhibition of the NLRP3 Inflammasome
A significant body of research has highlighted Licoagrochalcone B as a specific and potent

inhibitor of the NLRP3 (NOD-like receptor family, pyrin domain containing 3) inflammasome.[4]

[5][6] The NLRP3 inflammasome is a multiprotein complex that plays a critical role in the innate

immune response by activating caspase-1 and inducing the maturation and secretion of pro-

inflammatory cytokines such as IL-1β and IL-18. Dysregulation of the NLRP3 inflammasome is

implicated in a wide range of inflammatory diseases.

Licoagrochalcone B has been shown to directly bind to NEK7 (NIMA-related kinase 7), a

crucial component for NLRP3 activation, thereby disrupting the interaction between NEK7 and

NLRP3.[6][7] This disruption prevents the assembly and activation of the inflammasome

complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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